Cas no 586417-79-0 (1,2-Ethanediol, 1-(4-iodophenyl)-, (1R)-)

• Product Name: 1,2-Ethanediol, 1-(4-iodophenyl)-, (1R)-
• CAS No: 586417-79-0
• MF: C₈H₉IO₂
• MW: 264.060334920883
• CID: 341382
• PubChem ID: 71443424
• Update Time: 2025-04-19

1,2-Ethanediol, 1-(4-iodophenyl)-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(4-iodophenyl)-, (1R)-
• (1R)-1-(4-iodophenyl)ethane-1,2-diol
• SCHEMBL16569237
• DTXSID60852249
• 586417-79-0

• Inchi： 1S/C8H9IO2/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,10-11H,5H2/t8-/m0/s1
• InChI Key： ZNNCSCNNQXKILF-QMMMGPOBSA-N
• SMILES： IC1C=CC(=CC=1)[C@H](CO)O

Computed Properties

• Exact Mass: 263.96427
• Monoisotopic Mass: 263.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46